Cas no 477511-22-1 (3-(3,5-dichlorobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(3,5-dichlorobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 477511-22-1
• MF: C₁₆H₁₀Cl₂N₂O₃
• MW: 349.16820192337
• CID: 6602967
• PubChem ID: 4456469
• Update Time: 2025-11-01

3-(3,5-dichlorobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichlorobenzamido)-1-benzofuran-2-carboxamide
• 3-(3,5-dichlorobenzamido)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(3,5-dichlorobenzoyl)amino]-
• 3-[(3,5-dichlorobenzoyl)amino]-1-benzofuran-2-carboxamide
• 477511-22-1
• SR-01000009470-1
• WAY-270653
• Oprea1_135275
• AKOS024600888
• F0834-0852
• SR-01000009470

• Inchi： 1S/C16H10Cl2N2O3/c17-9-5-8(6-10(18)7-9)16(22)20-13-11-3-1-2-4-12(11)23-14(13)15(19)21/h1-7H,(H2,19,21)(H,20,22)
• InChI Key： IICQKBVWQHTZAL-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC(Cl)=CC(Cl)=C2)=C1C(N)=O

Computed Properties

• Exact Mass: 348.0068476g/mol
• Monoisotopic Mass: 348.0068476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.532±0.06 g/cm3(Predicted)
• Boiling Point: 482.1±45.0 °C(Predicted)
• pka: 10.98±0.43(Predicted)

Additional information on 3-(3,5-dichlorobenzamido)-1-benzofuran-2-carboxamide

Recent Advances in the Study of 3-(3,5-dichlorobenzamido)-1-benzofuran-2-carboxamide (CAS: 477511-22-1)

3-(3,5-dichlorobenzamido)-1-benzofuran-2-carboxamide (CAS: 477511-22-1) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzofuran core and dichlorobenzamide substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and pharmacological properties, making it a subject of intense research interest.

The synthesis of 3-(3,5-dichlorobenzamido)-1-benzofuran-2-carboxamide has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlighted a novel multi-step synthetic route that employs palladium-catalyzed cross-coupling reactions, resulting in a scalable and efficient production process. This advancement is critical for facilitating further preclinical and clinical investigations of the compound.

In terms of biological activity, recent research has elucidated the compound's mechanism of action as a potent inhibitor of specific protein kinases involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 3-(3,5-dichlorobenzamido)-1-benzofuran-2-carboxamide exhibits high selectivity for the p38 MAP kinase, a key regulator of cytokine production. This finding suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. A recent preclinical trial, published in Drug Metabolism and Disposition, reported favorable oral bioavailability and a half-life suitable for once-daily dosing. These properties, combined with its low toxicity profile in animal models, position 3-(3,5-dichlorobenzamido)-1-benzofuran-2-carboxamide as a promising candidate for further development.

Looking ahead, researchers are exploring the compound's potential in combination therapies and its efficacy in other disease models, such as oncology. Preliminary data from a 2024 study in Molecular Cancer Therapeutics indicate synergistic effects when used with existing chemotherapeutic agents, opening new avenues for cancer treatment. However, further clinical trials are needed to validate these findings and assess the compound's safety and efficacy in humans.

In conclusion, 3-(3,5-dichlorobenzamido)-1-benzofuran-2-carboxamide (CAS: 477511-22-1) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its optimized synthesis, well-characterized mechanism of action, and favorable pharmacokinetic profile underscore its potential as a therapeutic agent. Continued research and development efforts will be essential to fully realize its clinical applications and therapeutic benefits.